Cas no 732957-04-9 (methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate)

• Product name: methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate
• CAS No: 732957-04-9
• MF: C₆H₁₀NO₂F
• MW: 147.1475
• CID: 559378
• PubChem ID: 14036219

methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,4S)-4-Fluoro-D-proline methyl ester
• D-Proline, 4-fluoro-,methyl ester, (4S)-
• D-Proline, 4-fluoro-, methyl ester, (4S)- (9CI)
• methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate
• Methyl (4S)-4-fluoro-D-prolinate
• EN300-1068717
• 732957-04-9
• SCHEMBL13403388
• DTXSID20554772

• Inchi： InChI=1S/C6H10FNO2/c1-10-6(9)5-2-4(7)3-8-5/h4-5,8H,2-3H2,1H3/t4-,5+/m0/s1
• InChI Key： PGEIOIOBHIGEMT-CRCLSJGQSA-N
• SMILES： COC(=O)C1CC(CN1)F

Computed Properties

• Exact Mass: 147.06955672g/mol
• Monoisotopic Mass: 147.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 38.3Ų
• Tautomer Count: nothing
• XLogP3: 0.3